Cas no 2108757-40-8 (3-(3-Oxo-1-piperazinyl)-N-[4-(trifluoromethyl)phenyl]-8-azabicyclo[3.2.1]octane-8-carboxamide)
3-(3-Oxo-1-piperazinyl)-N-[4-(trifluoromethyl)phenyl]-8-azabicyclo[3.2.1]octane-8-carboxamide Chemical and Physical Properties
Names and Identifiers
-
- ATXGLTMIKYUJNB-UHFFFAOYSA-N
- 8-Azabicyclo[3.2.1]octane-8-carboxamide, 3-(3-oxo-1-piperazinyl)-N-[4-(trifluoromethyl)phenyl]-
- 2108757-40-8
- AKOS026689110
- 3-(3-oxopiperazin-1-yl)-N-[4-(trifluoromethyl)phenyl]-8-azabicyclo[3.2.1]octane-8-carboxamide
- CCG-358484
- (1R,5S)-3-(3-oxopiperazin-1-yl)-N-(4-(trifluoromethyl)phenyl)-8-azabicyclo[3.2.1]octane-8-carboxamide
- F6473-1851
- 3-(3-Oxo-1-piperazinyl)-N-[4-(trifluoromethyl)phenyl]-8-azabicyclo[3.2.1]octane-8-carboxamide
-
- Inchi: 1S/C19H23F3N4O2/c20-19(21,22)12-1-3-13(4-2-12)24-18(28)26-14-5-6-15(26)10-16(9-14)25-8-7-23-17(27)11-25/h1-4,14-16H,5-11H2,(H,23,27)(H,24,28)
- InChI Key: ATXGLTMIKYUJNB-UHFFFAOYSA-N
- SMILES: C12N(C(NC3=CC=C(C(F)(F)F)C=C3)=O)C(CC1)CC(N1CCNC(=O)C1)C2
Computed Properties
- Exact Mass: 396.17731048g/mol
- Monoisotopic Mass: 396.17731048g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 28
- Rotatable Bond Count: 2
- Complexity: 593
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 64.7Ų
Experimental Properties
- Density: 1.367±0.06 g/cm3(Predicted)
- Boiling Point: 606.0±55.0 °C(Predicted)
- pka: 13.47±0.70(Predicted)
3-(3-Oxo-1-piperazinyl)-N-[4-(trifluoromethyl)phenyl]-8-azabicyclo[3.2.1]octane-8-carboxamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6473-1851-2μmol |
3-(3-oxopiperazin-1-yl)-N-[4-(trifluoromethyl)phenyl]-8-azabicyclo[3.2.1]octane-8-carboxamide |
2108757-40-8 | 90%+ | 2μl |
$85.5 | 2023-05-17 | |
| Life Chemicals | F6473-1851-5μmol |
3-(3-oxopiperazin-1-yl)-N-[4-(trifluoromethyl)phenyl]-8-azabicyclo[3.2.1]octane-8-carboxamide |
2108757-40-8 | 90%+ | 5μl |
$94.5 | 2023-05-17 | |
| Life Chemicals | F6473-1851-10μmol |
3-(3-oxopiperazin-1-yl)-N-[4-(trifluoromethyl)phenyl]-8-azabicyclo[3.2.1]octane-8-carboxamide |
2108757-40-8 | 90%+ | 10μl |
$103.5 | 2023-05-17 | |
| Life Chemicals | F6473-1851-20μmol |
3-(3-oxopiperazin-1-yl)-N-[4-(trifluoromethyl)phenyl]-8-azabicyclo[3.2.1]octane-8-carboxamide |
2108757-40-8 | 90%+ | 20μl |
$118.5 | 2023-05-17 | |
| Life Chemicals | F6473-1851-1mg |
3-(3-oxopiperazin-1-yl)-N-[4-(trifluoromethyl)phenyl]-8-azabicyclo[3.2.1]octane-8-carboxamide |
2108757-40-8 | 90%+ | 1mg |
$81.0 | 2023-05-17 | |
| Life Chemicals | F6473-1851-2mg |
3-(3-oxopiperazin-1-yl)-N-[4-(trifluoromethyl)phenyl]-8-azabicyclo[3.2.1]octane-8-carboxamide |
2108757-40-8 | 90%+ | 2mg |
$88.5 | 2023-05-17 | |
| Life Chemicals | F6473-1851-3mg |
3-(3-oxopiperazin-1-yl)-N-[4-(trifluoromethyl)phenyl]-8-azabicyclo[3.2.1]octane-8-carboxamide |
2108757-40-8 | 90%+ | 3mg |
$94.5 | 2023-05-17 | |
| Life Chemicals | F6473-1851-4mg |
3-(3-oxopiperazin-1-yl)-N-[4-(trifluoromethyl)phenyl]-8-azabicyclo[3.2.1]octane-8-carboxamide |
2108757-40-8 | 90%+ | 4mg |
$99.0 | 2023-05-17 | |
| Life Chemicals | F6473-1851-5mg |
3-(3-oxopiperazin-1-yl)-N-[4-(trifluoromethyl)phenyl]-8-azabicyclo[3.2.1]octane-8-carboxamide |
2108757-40-8 | 90%+ | 5mg |
$103.5 | 2023-05-17 | |
| Life Chemicals | F6473-1851-10mg |
3-(3-oxopiperazin-1-yl)-N-[4-(trifluoromethyl)phenyl]-8-azabicyclo[3.2.1]octane-8-carboxamide |
2108757-40-8 | 90%+ | 10mg |
$118.5 | 2023-05-17 |
3-(3-Oxo-1-piperazinyl)-N-[4-(trifluoromethyl)phenyl]-8-azabicyclo[3.2.1]octane-8-carboxamide Related Literature
-
Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
-
L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
Additional information on 3-(3-Oxo-1-piperazinyl)-N-[4-(trifluoromethyl)phenyl]-8-azabicyclo[3.2.1]octane-8-carboxamide
3-(3-Oxo-1-piperazinyl)-N-[4-(trifluoromethyl)phenyl]-8-azabicyclo[3.2.1]octane-8-carboxamide: A Comprehensive Overview
3-(3-Oxo-1-piperazinyl)-N-[4-(trifluoromethyl)phenyl]-8-azabicyclo[3.2.1]octane-8-carboxamide, with the CAS number 2108757-40-8, is a complex organic compound that has garnered significant attention in the field of medicinal chemistry and pharmacology. This compound is notable for its intricate structure, which combines elements of a piperazine ring, a trifluoromethyl-substituted phenyl group, and an 8-azabicyclo[3.2.1]octane moiety. The integration of these structural components suggests potential applications in drug design, particularly in targeting specific biological pathways or receptors.
The compound's structure is characterized by a bicyclic system, which often confers stability and unique pharmacokinetic properties to molecules in this class. The presence of the trifluoromethyl group on the phenyl ring introduces electron-withdrawing effects, potentially enhancing the compound's ability to interact with biological targets. Additionally, the piperazine ring, which is often found in various pharmaceutical agents, may contribute to hydrogen bonding capabilities or serve as a site for further functionalization.
Recent studies have highlighted the importance of bicyclic systems in drug design, particularly in the development of kinase inhibitors and other enzyme-targeting agents. The 8-azabicyclo[3.2.1]octane moiety in this compound is reminiscent of structures found in approved drugs, such as certain antiviral agents and anticancer therapies. This structural similarity suggests that 2108757-40-8 may possess analogous bioactivity or could serve as a lead compound for further optimization.
From a synthetic perspective, the construction of such a molecule likely involves multi-step synthesis strategies, including ring-forming reactions and functional group transformations. The synthesis may also require advanced techniques such as microwave-assisted synthesis or catalytic processes to achieve high yields and purity. Researchers have increasingly turned to these methods to streamline the production of complex molecules like 2108757-40-8, ensuring scalability and cost-effectiveness.
In terms of pharmacological activity, compounds with similar frameworks have demonstrated potent inhibitory effects against various enzymes and receptors. For instance, analogs with piperazine moieties have shown promise in modulating G-protein coupled receptors (GPCRs), which are critical targets in numerous therapeutic areas, including cardiovascular diseases and central nervous system disorders.
The trifluoromethyl substitution on the phenyl group is another key feature that warrants attention. Trifluoromethyl groups are known to enhance lipophilicity and improve drug-like properties such as absorption and distribution. These attributes are crucial for ensuring that the compound can effectively reach its intended biological target within the body.
Moreover, computational studies using molecular docking and dynamics simulations have become instrumental in predicting the binding affinities and selectivities of compounds like 2108757-40-8. These computational approaches allow researchers to fine-tune the molecule's structure for optimal interaction with specific biological targets before proceeding to experimental validation.
In conclusion, 3-(3-Oxo-1-piperazinyl)-N-[4-(trifluoromethyl)phenyl]-8-azabicyclo[3.2.1]octane-8-carboxamide represents a sophisticated molecule with significant potential in drug discovery and development. Its unique structural features, combined with advances in synthetic methodologies and computational modeling, position it as a promising candidate for exploring novel therapeutic interventions across various disease states.
2108757-40-8 (3-(3-Oxo-1-piperazinyl)-N-[4-(trifluoromethyl)phenyl]-8-azabicyclo[3.2.1]octane-8-carboxamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)